Cas no 121-79-9 (Propyl gallate)

• Product Name: Propyl gallate
• CAS No: 121-79-9
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• MDL: MFCD00002196
• CID: 36011
• PubChem ID: 24898394
• Update Time: 2025-08-13

Propyl gallate Chemical and Physical Properties

Names and Identifiers

• Propyl 3,4,5-trihydroxybenzoate
• n-Propyl gallate
• Gallic acid n-propyl ester
• n-Propyl 3,4,5-trihydroxybenzoate
• 3,4,5-Trihydroxybenzoic acid propyl ester
• Gallic acid propyl ester
• nipa 49
• nipagallin p
• n-propyl ester of 3,4,5-trihydroxybenzoic acid
• Progallin P
• Tenox PG
• Propyl gallate
• FEMA 2947
• FEMA 2974
• Sustane PG
• NCI-C50588
• nci-c505888
• nipa49
• tenoxpg
• Gallic acid, propyl ester
• Benzoic acid, 3,4,5-trihydroxy-, propyl ester
• 3,4,5-Trihydroxybenzene-1-propylcarboxylate
• Propylester kyseliny gallove
• Pro gallin P
• 3,4,5-Trihydroxybenzoic acid, p
• 3,4,5-TRIHYDROXYBENZOIC ACID, N-PROPYL ESTER
• Oprea1_580415
• EU-0036319
• DB-003766
• E80666
• Propyl gallate [NF]
• n-Propyl-3,4,5-Trihydroxybenzoate
• HY-N0524
• PROPYL GALLATE (MART.)
• Propyl 3,5-trihydroxybenzoate
• PROPYL GALLATE [USP-RS]
• Propylester kyseliny gallove [Czech]
• EINECS 204-498-2
• SCHEMBL22630
• Gallic acid, n-propyl ester
• PROPYL GALLATE [II]
• 3,4,5-Trihydroxy-benzoic acid propyl ester
• 3,4,5-Trihydroxybenzoic acid n-propyl ester
• Gallate, Propyl
• BCP13340
• n-propyl-gallate
• PROPYL GALLATE (EP MONOGRAPH)
• N-PROPYL ESTER OF 3,4,5- TRIHYDROXYBENZOIC ACID
• SR-01000944710-1
• 3,4,5Trihydroxybenzoic acid, propyl ester
• PROPYL GALLATE [VANDF]
• CBDivE_013134
• PROPYL GALLATE [MI]
• Propyl gallate, USP, 98.0-102.0%
• Propyl gallate (NF)
• PROPYL GALLATE [FHFI]
• Propyl gallate (e 310)
• AC-11365
• PROPYL GALLATE [INCI]
• propyl 3,4,5trihydroxybenzoate
• Propyl gallate, for microscopy, >=98.0% (HPLC)
• n-Propyl 3,5-trihydroxybenzoate
• INS-310
• DTXSID5021201
• DB-327302
• Q608726
• Q-201634
• CCRIS 541
• PROPYL GALLATE [EP MONOGRAPH]
• Propyl galiate
• BIDD:ER0334
• 3,4,5-Trihydroxybenzoic acid, propyl ester
• D02382
• NCI60_002094
• G0018
• Propyl gallate, 98%
• BDBM50032154
• nPropyl gallate
• 121-79-9
• Propyl gallate, powder
• FEMA No. 2947
• nPropyl ester of 3,4,5trihydroxybenzoic acid
• NSC 2626
• Propylester kyseliny gallove (Czech)
• NCGC00164234-02
• 8D4SNN7V92
• CAS-121-79-9
• Propyl gallate, antioxidant, >=98.0% (HPLC)
• HSDB 591
• NCGC00164234-01
• CHEBI:10607
• NSC-2626
• AC-34485
• CCG-207932
• Propyl gallate, Pharmaceutical Secondary Standard; Certified Reference Material
• NCGC00164234-04
• INS NO.310
• Propylgallate
• NCGC00254138-01
• SR-01000944710
• E310
• Propylgallate,(S)
• PROPYL GALLATE (USP-RS)
• 3,4,5Trihydroxybenzoic acid npropyl ester
• Gallic acid-propyl ester
• CS-0009059
• 3,5-Trihydroxybenzoic acid, propyl ester
• Benzoic acid, 3,4,5trihydroxy, propyl ester
• UNII-8D4SNN7V92
• n-Propyl ester of 3,5-trihydroxybenzoic acid
• PROPYL GALLATE (II)
• Tox21_113531
• EFFF5FFA-651C-4DE3-A25F-D807C65D5537
• PROPYL GALLATE [HSDB]
• PROPYL GALLATE [WHO-DD]
• DB12450
• PROPYL GALLATE [MART.]
• NCGC00259835-01
• nPropyl 3,4,5trihydroxybenzoate
• Propyl gallate, United States Pharmacopeia (USP) Reference Standard
• MFCD00002196
• AS-11986
• Tox21_202286
• NS00013163
• CHEMBL7983
• PROPYL GALLATE [FCC]
• 56274-95-4
• 3,4,5Trihydroxybenzene1propylcarboxylate
• s5113
• Flavor and Extract Manufacturers' Association No. 2947
• Tox21_300060
• Propyl gallate, >=98%, FCC
• E-310
• DTXCID901201
• Nipanox S 1
• AKOS001603853
• Anhydrous propyl gallate (e 310)
• Benzoic acid,4,5-trihydroxy-, propyl ester
• 3,5-Trihydroxybenzene-1-propylcarboxylate
• NSC2626
• WLN: QR BQ CQ EVO3
• AI3-17136
• NCGC00164234-03
• Propyl gallate, European Pharmacopoeia (EP) Reference Standard

• MDL： MFCD00002196
• Inchi： 1S/C10H12O5/c1-2-3-15-10(14)6-4-7(11)9(13)8(12)5-6/h4-5,11-13H,2-3H2,1H3
• InChI Key： ZTHYODDOHIVTJV-UHFFFAOYSA-N
• SMILES： CCCOC(C1C=C(O)C(O)=C(O)C=1)=O
• BRN： 1877976

Computed Properties

• Exact Mass: 212.06800
• Monoisotopic Mass: 212.06847348 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 212.20
• Surface Charge: 0
• Tautomer Count: 14
• XLogP3: 1.8
• Topological Polar Surface Area: 87

Experimental Properties

• Color/Form: Powder
• Density: 1.210
• Melting Point: 146-149 °C (lit.)
• Boiling Point: 448.6°C at 760 mmHg
• Flash Point: Fahrenheit: 368.6 ° f < br / > Celsius: 187 ° C < br / >
• Refractive Index: 1.5140 (estimate)
• Solubility: ethanol: 50 mg/mL
• Water Partition Coefficient: 0.35 g/100 mL (25 ºC)
• PSA: 86.99000
• LogP: 1.37020
• Odor: Odorless
• Vapor Pressure: 2.6X10-7 mm Hg at 25 °C (est)
• Merck: 7859
• FEMA: 2947
• pka: 8.11(at 25℃)
• Sensitiveness: Sensitive to light
• Solubility: It is easily soluble in ethanol, acetone and ether, but poorly soluble in chloroform, fat and water.

Propyl gallate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-43
• Safety Instruction： S24-S37
• RTECS：LW8400000
• Hazardous Material Identification：
• Safety Term：S24;S37
• Risk Phrases：R22; R43
• TSCA：Yes
• Toxicity：LD50 in mice, rats, hamsters, rabbits (g/kg): 1.70-3.50, 2.1-7, 2.48, 2.75 orally; LD50 i.p. in rats: 0.38 g/kg (J. Am. Coll. Toxicol.)
• Storage Condition：Store at room temperature

Related Categories

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